10.1039/C5RA13169C | Regioselective synthesis of a vitamin K3 based dihydrobenzophenazine derivative: its novel crystal structure and DFT studies†

Regioselective synthesis of a vitamin K3 based dihydrobenzophenazine derivative: its novel crystal structure and DFT studies†

RSC Advances Pub Date: 2015-09-01 DOI: 10.1039/C5RA13169C

Abstract

A novel acid catalyzed regioselective Michael addition of o-phenylenediamine to vitamin K3 has been carried out to synthesize a dihydrobenzophenazine derivative viz. 6a-methyl-6a,7-dihydrobenzo[α]phenazin-5(6H)-one (1). The compound has been characterized using the single crystal X-ray diffraction and density functional theory.

Regioselective synthesis of a vitamin K3 based dihydrobenzophenazine derivative: its novel crystal structure and DFT studies†

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